Cas no 34298-84-5 (2-(1H-Indol-5-yl)acetic acid)
2-(1H-Indol-5-yl)acetic acid is a versatile indole derivative with significant applications in organic synthesis and pharmaceutical research. This compound features a carboxylic acid functional group attached to the 5-position of the indole scaffold, making it a valuable intermediate for the development of bioactive molecules, including alkaloids and drug candidates. Its structural properties enable facile derivatization, supporting the synthesis of complex heterocyclic systems. The compound exhibits high purity and stability under standard conditions, ensuring reliable performance in coupling reactions and other synthetic transformations. Researchers value its utility in medicinal chemistry, particularly for designing serotonin-related analogs and other pharmacologically active compounds. Proper handling and storage are recommended to maintain its integrity.
2-(1H-Indol-5-yl)acetic acid structure
Product Name:2-(1H-Indol-5-yl)acetic acid
CAS No:34298-84-5
MF:C10H9NO2
MW:175.183962583542
CID:292657
PubChem ID:18399719
Update Time:2025-05-22
2-(1H-Indol-5-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(1H-Indol-5-yl)acetic acid
- 1H-Indole-5-acetic acid
- 1H-Indol-5-ylacetic acid
- LogP
- SY145715
- EN300-114962
- 5-indoleacetic acid
- Z1198233973
- AKOS004122065
- F20651
- (1H-Indol-5-yl)acetic acid
- 2-(1H-INDOL-5-YL)ACETICACID
- 5-carboxymethyl-indole
- SCHEMBL3400912
- CS-0055752
- indole-5-acetic acid
- MFCD09837609
- FT-0720129
- DTXSID60593382
- 34298-84-5
- LNDWMQWLWGXEET-UHFFFAOYSA-N
- 1H-indol-5-acetic acid
- DA-06639
-
- Inchi: 1S/C10H9NO2/c12-10(13)6-7-1-2-9-8(5-7)3-4-11-9/h1-5,11H,6H2,(H,12,13)
- InChI Key: LNDWMQWLWGXEET-UHFFFAOYSA-N
- SMILES: OC(CC1C=CC2=C(C=CN2)C=1)=O
Computed Properties
- Exact Mass: 175.06337
- Monoisotopic Mass: 175.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 53.1Ų
Experimental Properties
- Density: 1.354
- Boiling Point: 415°C at 760 mmHg
- Flash Point: 204.8°C
- Refractive Index: 1.693
- PSA: 53.09
2-(1H-Indol-5-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM239360-1g |
2-(1H-Indol-5-yl)acetic acid |
34298-84-5 | 95% | 1g |
$490 | 2023-02-02 | |
| Chemenu | CM239360-1g |
2-(1H-Indol-5-yl)acetic acid |
34298-84-5 | 95% | 1g |
$701 | 2021-08-04 | |
| TRC | I628263-5mg |
2-(1H-Indol-5-yl)acetic acid |
34298-84-5 | 5mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I628263-10mg |
2-(1H-Indol-5-yl)acetic acid |
34298-84-5 | 10mg |
$ 95.00 | 2022-06-04 | ||
| TRC | I628263-50mg |
2-(1H-Indol-5-yl)acetic acid |
34298-84-5 | 50mg |
$ 320.00 | 2022-06-04 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1126392-250mg |
2-(1H-Indol-5-yl)acetic acid |
34298-84-5 | 98% | 250mg |
¥887.00 | 2024-05-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1126392-1g |
2-(1H-Indol-5-yl)acetic acid |
34298-84-5 | 98% | 1g |
¥2561.00 | 2024-05-17 | |
| Enamine | EN300-114962-0.05g |
2-(1H-indol-5-yl)acetic acid |
34298-84-5 | 93% | 0.05g |
$229.0 | 2023-10-25 | |
| Enamine | EN300-114962-0.1g |
2-(1H-indol-5-yl)acetic acid |
34298-84-5 | 93% | 0.1g |
$342.0 | 2023-10-25 | |
| Enamine | EN300-114962-0.25g |
2-(1H-indol-5-yl)acetic acid |
34298-84-5 | 93% | 0.25g |
$487.0 | 2023-10-25 |
2-(1H-Indol-5-yl)acetic acid Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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